Methyl 3-(2-chloro-6-fluorophenyl)-5-[2-(4-methoxyanilino)vinyl]-4-isoxazolecarboxylate

• IUPAC Name: methyl 3-(2-chloro-6-fluorophenyl)-5-[(E)-2-(4-methoxyanilino)ethenyl]-1,2-oxazole-4-carboxylate
• InChI: InChI=1S/C20H16ClFN2O4/c1-26-13-8-6-12(7-9-13)23-11-10-16-18(20(25)27-2)19(24-28-16)17-14(21)4-3-5-15(17)22/h3-11,23H,1-2H3/b11-10+
• InChI Key: BNSTUYYQPNYPMJ-ZHACJKMWSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC=CC2=C(C(=NO2)C3=C(C=CC=C3Cl)F)C(=O)OC
• Isomeric SMILES: COC1=CC=C(C=C1)N/C=C/C2=C(C(=NO2)C3=C(C=CC=C3Cl)F)C(=O)OC
• Molecular Formula: C20H16ClFN2O4
• Molecular Weight: 402.8 g/mol

Description

“Methyl 3-(2-chloro-6-fluorophenyl)-5-[2-(4-methoxyanilino)vinyl]-4-isoxazolecarboxylate” is a chemical compound. It’s a new dipolarophile used in the construction of bioactive heterocycles.

Synthesis Analysis

This compound was synthesized by the base-catalyzed reaction of 2-chloro-6-fluorobenzaldehyde with (4-methoxyphenyl)acetonitrile.

Molecular Structure Analysis

The compound crystallizes in the orthorhombic space group Pca 2 1 with cell parameters a = 29.1430 (3)Å, b = 4.1290 (16)Å, c = 11.205 (4)Å, Z = 4. The structure exhibits intermolecular hydrogen bond of the type C-H…N.

Chemical Reactions Analysis

The compound is involved in catalytic protodeboronation of pinacol boronic esters utilizing a radical approach. Paired with a Matteson–CH 2 –homologation, this protocol allows for formal anti-Markovnikov alkene hydromethylation.

Scientific Research Applications

1. Chemical Synthesis and Reactions

• Methyl 3-(2-chloro-6-fluorophenyl)-5-[2-(4-methoxyanilino)vinyl]-4-isoxazolecarboxylate has been explored in the context of chemical synthesis and reactions. For instance, thermal decomposition of related compounds has been studied to understand the formation of pyrazolines or pyrazoles, which are products of 1,3-dipolar cycloaddition reactions (Tomilov et al., 2012).

2. Intermediate in Herbicide Production

• It has been used as an intermediate in the synthesis of herbicides. A study detailed the process of synthesizing 3-(4-Chloro-2-fluoro-5-methoxyphenyl)-1-methyl-5-trifluoromethyl-1H-pyrazole, an intermediate in herbicide production (Zhou Yu, 2002).

3. Antitumor and Antimicrobial Activities

• Research has identified compounds structurally related to this chemical that show moderate antitumor and antimicrobial activities. These findings are significant in exploring the potential biomedical applications of these compounds (Xia et al., 2011).

4. Imaging Agent Synthesis

• It has been involved in the synthesis of imaging agents, like [11C]gefitinib, for positron emission tomography (PET), which is crucial in medical diagnostics (Holt et al., 2006).

5. Development of Herbicidal Compounds

• The compound has been a part of the synthesis of herbicidal compounds, particularly those targeting paddy fields. Certain derivatives have demonstrated potent herbicidal activity against annual weeds (Hwang et al., 2005).

6. Antibacterial Activity of Derivatives

• Derivatives of this compound have shown significant antibacterial activity, with particular effectiveness against certain bacterial strains. This highlights its potential in developing new antibacterial agents (Rai et al., 2009).

Future Directions

The future directions for this compound could involve further exploration of its potential in the construction of bioactive heterocycles. Additionally, the development of the catalytic protodeboronation of pinacol boronic esters could be an area of future research.